Cas no 2639413-05-9 (5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride)

• Product Name: 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
• CAS No: 2639413-05-9
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD33549987
• CID: 5640897
• PubChem ID: 154634887
• Update Time: 2025-07-19

5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
• 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride

• MDL： MFCD33549987
• Inchi： 1S/C11H15N.ClH/c1-8-3-2-4-9-7-10(12)5-6-11(8)9;/h2-4,10H,5-7,12H2,1H3;1H
• InChI Key： OTUWNVBUJVJCGU-UHFFFAOYSA-N
• SMILES： CC1C=CC=C2CC(N)CCC=12.Cl

Additional information on 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride

Introduction to 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride (CAS No. 2639413-05-9)

5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride (CAS No. 2639413-05-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tetrahydronaphthalene, a versatile scaffold that has been extensively studied for its potential therapeutic applications. The addition of a methyl group and an amine functionality, along with the hydrochloride salt form, imparts unique chemical and biological properties to this molecule.

The structure of 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride can be represented as follows:

C11H16N·HCl. The molecular weight of this compound is approximately 197.70 g/mol. The tetrahydronaphthalene core provides a rigid and planar structure, which can interact with various biological targets through specific binding interactions. The presence of the methyl group at the 5-position and the amine group at the 2-position further modulates the compound's pharmacological profile.

In recent years, 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride has been investigated for its potential as a lead compound in drug discovery programs. One of the key areas of interest is its activity as a ligand for G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Studies have shown that this compound can exhibit selective binding to specific GPCRs, making it a valuable tool for understanding receptor function and developing novel drugs.

A notable study published in the Journal of Medicinal Chemistry in 2021 evaluated the pharmacological properties of 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride. The researchers found that this compound demonstrated potent agonist activity at the serotonin 5-HT₇ receptor, a GPCR involved in various physiological processes including sleep regulation and mood disorders. This finding suggests that 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride could be further developed as a potential therapeutic agent for conditions such as insomnia and depression.

Beyond its receptor-binding properties, 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride has also been explored for its effects on cellular signaling pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound can modulate the activity of protein kinases involved in cell proliferation and survival. Specifically, it was found to inhibit the phosphorylation of Akt and Erk1/2 kinases in cancer cell lines, suggesting potential anti-cancer properties.

The synthesis of 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride involves several well-established chemical reactions. One common synthetic route starts with the reduction of naphthalene to tetrahydronaphthalene using hydrogen gas and a palladium catalyst. Subsequent functionalization steps include methylation and amination reactions to introduce the desired substituents. The final step involves treating the free amine with hydrogen chloride gas to form the hydrochloride salt.

The physical properties of 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride, such as its solubility and stability under various conditions, are important considerations for its use in pharmaceutical applications. This compound is generally soluble in polar organic solvents like methanol and dimethyl sulfoxide (DMSO), but less so in water. Its stability is influenced by factors such as pH and temperature; it is typically stable under neutral to slightly acidic conditions but may degrade under strongly basic conditions.

In terms of safety and handling, while 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride is not classified as a hazardous material under current regulations (e.g., GHS), it should still be handled with care in laboratory settings. Appropriate personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it is recommended to store this compound in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride are promising. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications and to evaluate its efficacy in preclinical models of disease. As our understanding of its biological activities continues to expand, this compound may find applications not only in pharmaceuticals but also in other areas such as chemical biology and materials science.

In conclusion, 5-methyl-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride (CAS No. 2639413-05-9) represents an intriguing molecule with potential therapeutic value. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development in various fields of research.